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Compound of Interest

Compound Name: 2,3-Diaminobenzonitrile

Cat. No.: B1322410

A Note on Nomenclature: While the request specifies 2,3-Diaminobenzonitrile, the
predominant and well-documented fluorescent probe for nitric oxide detection based on this
chemical motif is 2,3-Diaminonaphthalene (DAN). This document will detail the protocol for
DAN, as it is the scientifically established standard for this application. It is presumed that "2,3-
Diaminobenzonitrile” was a likely mistyping of this compound. The underlying chemistry relies
on the reaction of an aromatic ortho-diamine with nitric oxide derivatives, a feature present in
both molecules.

Introduction

Nitric oxide (NO) is a critical signaling molecule involved in a wide array of physiological and
pathological processes, including vasodilation, neurotransmission, and the immune response.
Due to its short half-life, direct measurement of NO in biological systems is challenging. A
common and highly sensitive indirect method is the quantification of its stable oxidation
products, nitrite (NO27) and nitrate (NOs~). The 2,3-Diaminonaphthalene (DAN) assay is a
highly sensitive fluorometric method for detecting nitrite, a key surrogate for NO production.[1]

The DAN assay is significantly more sensitive than the colorimetric Griess assay, with detection
limits in the nanomolar range, making it ideal for applications where NO concentrations are low.

[1]

Principle of Detection
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The assay is based on the reaction of DAN with nitrite in an acidic environment. The NO-
derived nitrosating agent, dinitrogen trioxide (N203), generated from the acidification of nitrite,
reacts with the vicinal diamines of DAN to form the highly fluorescent product 1H-
naphthotriazole. The fluorescence intensity of this product is directly proportional to the nitrite
concentration in the sample.

Quantitative Data Summary

The following table summarizes the key performance characteristics of the 2,3-
Diaminonaphthalene (DAN) assay for nitric oxide detection.

Parameter Value References
Detection Method Fluorometric [1]

Analyte Nitrite (NO27) [1]
Fluorescent Product 1H-naphthotriazole [1]

Excitation Wavelength ~365 nm [2][3]
Emission Wavelength ~410-450 nm [21[4]
Detection Limit 10-50 nM [1][4]

Linear Range 0.02 - 10.0 uM [5]

o 50-100 times greater than the
Sensitivity Griess assay [1114]

Signaling and Reaction Pathway

The detection of nitric oxide via 2,3-Diaminonaphthalene is an indirect method that measures
the stable oxidation product, nitrite. The overall pathway from NO production to detection is
illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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